Cas no 53023-38-4 (Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (S)-)

Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (S)- structure
53023-38-4 structure
Product Name:Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (S)-
CAS No:53023-38-4
MF:C6H12N2O2S
MW:176.236680030823
CID:1580520
PubChem ID:15942599
Update Time:2025-04-21

Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (S)-
    • (2S)-2-acetamido-N-methyl-3-sulfanylpropanamide
    • 53023-38-4
    • DTXSID40580038
    • SCHEMBL13299209
    • N~2~-Acetyl-N-methyl-D-cysteinamide
    • Inchi: 1S/C6H12N2O2S/c1-4(9)8-5(3-11)6(10)7-2/h5,11H,3H2,1-2H3,(H,7,10)(H,8,9)/t5-/m1/s1
    • InChI Key: RAHKYMLIVZZMIH-RXMQYKEDSA-N
    • SMILES: SC[C@H](C(NC)=O)NC(C)=O

Computed Properties

  • Exact Mass: 176.06206
  • Monoisotopic Mass: 176.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • PSA: 58.2
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